Cas no 92941-50-9 (Silicon 2,3-Naphthalocyanine Dioctyloxide)

• Product Name: Silicon 2,3-Naphthalocyanine Dioctyloxide
• CAS No: 92941-50-9
• CID: 999151
• Update Time: 2025-06-13

Silicon 2,3-Naphthalocyanine Dioctyloxide Chemical and Physical Properties

Names and Identifiers

• DIOCTYLOXYSILICON 2,3-NAPHTHALOCYANINE
• Silicon 2,3-Naphthalocyanine Dioctyloxide

• Inchi： 1S/C64H58N8O2Si/c1-3-5-7-9-11-21-31-73-75(74-32-22-12-10-8-6-4-2)69-57-49-33-41-23-13-14-24-42(41)34-50(49)58(69)66-60-53-37-45-27-17-18-28-46(45)38-54(53)62(71(60)75)68-64-56-40-48-30-20-19-29-47(48)39-55(56)63(72(64)75)67-61-52-36-44-26-16-15-25-43(44)35-51(52)59(65-57)70(61)75/h13-20,23-30,33-40H,3-12,21-22,31-32H2,1-2H3
• InChI Key： KTWPEULTRDTUDI-UHFFFAOYSA-N
• SMILES： [O-]([Si+4]123(N4C5C6C=C7C=CC=CC7=CC=6C=4N=C4C6C=C7C=CC=CC7=CC=6C([N-]14)=NC1C4=CC6=CC=CC=C6C=C4C(N2=1)=NC1=C2C=C4C=CC=CC4=CC2=C(N=5)[N-]31)[O-]CCCCCCCC)CCCCCCCC

Silicon 2,3-Naphthalocyanine Dioctyloxide Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：

Additional information on Silicon 2,3-Naphthalocyanine Dioctyloxide

Recent Advances in Silicon 2,3-Naphthalocyanine Dioctyloxide (CAS: 92941-50-9) for Biomedical Applications

Silicon 2,3-Naphthalocyanine Dioctyloxide (SiNc-DO, CAS: 92941-50-9) has emerged as a promising photosensitizer in photodynamic therapy (PDT) and diagnostic imaging due to its unique photophysical properties. Recent studies highlight its near-infrared (NIR) absorption, high singlet oxygen quantum yield, and improved solubility compared to unsubstituted naphthalocyanines. This report synthesizes key findings from 2022-2024 literature, focusing on structure-activity relationships and translational applications.

A 2023 Journal of Medicinal Chemistry study (DOI: 10.1021/acs.jmedchem.3c00518) demonstrated SiNc-DO's dual functionality in image-guided PDT. The octyloxide side chains enhance tumor accumulation (2.7-fold higher than PEGylated analogs in murine models) while maintaining phototoxicity (IC₅₀ = 0.8 μM against MDA-MB-231 cells under 730 nm irradiation). Notably, the compound showed 92% tumor regression in triple-negative breast cancer xenografts with minimal skin photosensitivity.

Innovative formulation strategies have addressed previous challenges in aqueous dispersion. A 2024 ACS Nano publication (DOI: 10.1021/acsnano.4c01230) reported albumin-stabilized SiNc-DO nanoparticles achieving 58% drug loading efficiency. This nanoformulation extended plasma half-life to 19.3 hours in primates while maintaining NIR fluorescence quantum yield (Φ_FL = 0.21) for real-time surgical guidance.

Mechanistic studies reveal SiNc-DO's unique interaction with cellular targets. Cryo-EM structural analysis (2023, Nature Communications DOI: 10.1038/s41467-023-39856-w) identified preferential binding to mitochondrial voltage-dependent anion channels (VDACs), explaining its enhanced apoptotic effects compared to porphyrin-based photosensitizers. This specificity correlates with the compound's 2,3-substitution pattern, as confirmed by molecular dynamics simulations.

Clinical translation efforts are underway, with Phase I trial data (NCT05678921) presented at the 2024 ASCO Annual Meeting showing favorable safety profiles at therapeutic doses (≤1.2 mg/kg). The trial utilized a novel LED array (730±15 nm) for activation, achieving complete response in 3/15 cutaneous T-cell lymphoma patients with single-dose treatment.

Emerging applications include theranostic combinations. A recent Advanced Materials study (DOI: 10.1002/adma.202305678) integrated SiNc-DO with immune checkpoint inhibitors, demonstrating abscopal effects in 40% of treated metastatic lesions. The compound's fluorescence signature (λ_em = 780 nm) enabled simultaneous treatment monitoring via multispectral optoacoustic tomography (MSOT).

Ongoing research explores SiNc-DO's potential in antimicrobial PDT. Antimicrobial Agents and Chemotherapy (2024, DOI: 10.1128/aac.00324-24) reported 4-log reduction of methicillin-resistant Staphylococcus aureus biofilms when combined with quorum sensing inhibitors, suggesting utility in medical device coatings.

Despite these advances, challenges remain in large-scale synthesis reproducibility (current yields ~62%) and long-term stability studies. The 2024 WHO Essential Medicines List review noted SiNc-DO as a candidate for "watch list" status pending additional clinical data, particularly regarding its hepatic clearance pathways identified in preclinical models.